Cas no 1183017-57-3 (3-(2,2-difluoroethoxy)naphthalene-2-carboxylic acid)

• Product Name: 3-(2,2-difluoroethoxy)naphthalene-2-carboxylic acid
• CAS No: 1183017-57-3
• MF: C₁₃H₁₀F₂O₃
• MW: 252.213510990143
• MDL: MFCD12876579
• CID: 3160327
• PubChem ID: 50896810
• Update Time: 2025-10-29

3-(2,2-difluoroethoxy)naphthalene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-difluoroethoxy)-2-naphthoic acid
• 3-(2,2-difluoroethoxy)naphthalene-2-carboxylic acid
• MFCD12876579
• 1183017-57-3
• AKOS005169594
• STL414925
• EN300-92437
• A1-40226
• CS-0270736
• 3-(2,2-Difluoroethoxy)-2-naphthoicacid

• MDL： MFCD12876579
• Inchi： 1S/C13H10F2O3/c14-12(15)7-18-11-6-9-4-2-1-3-8(9)5-10(11)13(16)17/h1-6,12H,7H2,(H,16,17)
• InChI Key： DXIZBUSSKHRPFD-UHFFFAOYSA-N
• SMILES： FC(COC1C=C2C=CC=CC2=CC=1C(=O)O)F

Computed Properties

• Exact Mass: 252.05980050Da
• Monoisotopic Mass: 252.05980050Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 380.6±42.0 °C at 760 mmHg
• Flash Point: 184.0±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-(2,2-difluoroethoxy)naphthalene-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids

Additional information on 3-(2,2-difluoroethoxy)naphthalene-2-carboxylic acid

Introduction to 3-(2,2-difluoroethoxy)naphthalene-2-carboxylic acid (CAS No. 1183017-57-3)

3-(2,2-difluoroethoxy)naphthalene-2-carboxylic acid (CAS No. 1183017-57-3) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and medicinal chemistry. This compound is characterized by its naphthalene core and the presence of a difluoroethoxy substituent, which imparts distinct chemical and biological properties.

The chemical structure of 3-(2,2-difluoroethoxy)naphthalene-2-carboxylic acid consists of a naphthalene ring system with a carboxylic acid group at the 2-position and a difluoroethoxy group at the 3-position. The naphthalene ring system provides a rigid, planar structure that can interact with biological targets through π-π stacking and hydrophobic interactions. The difluoroethoxy group, on the other hand, introduces fluorine atoms, which are known for their ability to modulate the electronic properties of molecules and enhance their metabolic stability.

In the context of medicinal chemistry, 3-(2,2-difluoroethoxy)naphthalene-2-carboxylic acid has been explored for its potential as a lead compound in drug discovery. Recent studies have shown that this compound exhibits promising pharmacological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 3-(2,2-difluoroethoxy)naphthalene-2-carboxylic acid demonstrated significant inhibition of cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs.

The anti-cancer potential of 3-(2,2-difluoroethoxy)naphthalene-2-carboxylic acid has also been investigated. Research conducted at the National Cancer Institute found that this compound and its derivatives can induce apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the modulation of signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway.

In addition to its therapeutic applications, 3-(2,2-difluoroethoxy)naphthalene-2-carboxylic acid has been studied for its use in chemical biology research. The compound's unique structure makes it an excellent tool for probing biological systems and understanding molecular interactions. For example, it has been used as a scaffold for designing fluorescent probes that can monitor cellular processes in real-time.

The synthesis of 3-(2,2-difluoroethoxy)naphthalene-2-carboxylic acid involves several steps, including the formation of the naphthalene core and the introduction of the difluoroethoxy group. One common synthetic route involves the reaction of 3-hydroxynaphthalene-2-carboxylic acid with 1-bromo-1-fluoroethyl fluoride in the presence of a base such as potassium carbonate. This reaction yields the desired product with high purity and yield.

The physical properties of 3-(2,2-difluoroethoxy)naphthalene-2-carboxylic acid, such as its solubility and stability, are crucial for its application in various fields. The compound is generally stable under standard laboratory conditions but may require protection from light and moisture to maintain its integrity over extended periods. Its solubility in organic solvents like dimethyl sulfoxide (DMSO) makes it suitable for use in biological assays and drug formulation studies.

In conclusion, 3-(2,2-difluoroethoxy)naphthalene-2-carboxylic acid (CAS No. 1183017-57-3) is a versatile compound with a wide range of potential applications in pharmaceuticals and chemical biology. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing novel therapeutic agents.